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Compound of Interest

Compound Name: Oxanosine

Cat. No.: B1211743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activities of Oxanosine, a

nucleoside antibiotic isolated from Streptomyces capreolus. It details its mechanism of action,

summarizes key quantitative data, outlines relevant experimental protocols, and visualizes

associated biochemical pathways and experimental workflows.

Introduction
Oxanosine (5-amino-3-β-D-ribofuranosyl-3H-imidazo[4,5-d]oxazin-7-one) is a unique

guanosine analogue characterized by an oxazine ring in place of the pyrimidine ring of

guanine. This structural distinction is the basis for its biological activities, which primarily stem

from its interference with purine nucleotide metabolism. Initially identified for its antimicrobial

properties, Oxanosine has also been investigated for its potential as an antiviral and antitumor

agent.

Mechanism of Action
The primary mechanism of action of Oxanosine involves the inhibition of key enzymes in the

de novo purine biosynthesis pathway. After cellular uptake, Oxanosine is phosphorylated to its

5'-monophosphate (Oxanosine-5'-monophosphate, OMP), 5'-diphosphate (ODP), and 5'-

triphosphate (OTP) forms by cellular kinases.
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Inhibition of GMP Synthetase: Oxanosine-5'-monophosphate is a potent inhibitor of GMP

synthetase (Guanosine Monophosphate Synthetase), the enzyme responsible for the

conversion of Xanthosine Monophosphate (XMP) to Guanosine Monophosphate (GMP). This

inhibition is reported to be competitive with respect to XMP. By blocking this critical step,

Oxanosine depletes the intracellular pool of guanine nucleotides, which are essential for

DNA and RNA synthesis, signal transduction, and energy metabolism.

Incorporation into Nucleic Acids: Oxanosine, in its triphosphate form (OTP), can be

incorporated into RNA molecules. This incorporation can lead to errors in transcription and

translation, contributing to its cytotoxic effects.

Inhibition of Inosinate Dehydrogenase: There is also evidence that Oxanosine-5'-

monophosphate can inhibit inosinate dehydrogenase, the enzyme that catalyzes the

conversion of inosine monophosphate (IMP) to XMP, although this inhibition is generally

weaker than that of GMP synthetase.

The following diagram illustrates the primary mechanism of action of Oxanosine in the purine

biosynthesis pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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